(3Z)-3-(6-oxo-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene)-1-propyl-1,3-dihydro-2H-indol-2-one

Specification

• Molecular Formula: C21H16N4O2S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: (5Z)-5-(2-oxo-1-propylindol-3-ylidene)-2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C21H16N4O2S/c1-2-12-24-15-11-7-6-10-14(15)16(19(24)26)17-20(27)25-21(28-17)22-18(23-25)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3/b17-16-
• Standard InChI Key: FIMQZJVWQMTYQY-MSUUIHNZSA-N
• Isomeric SMILES: CCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC=CC=C5)S3)/C1=O
• Canonical SMILES: CCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=N4)C5=CC=CC=C5)S3)C1=O

Introduction

The compound (3Z)-3-(6-oxo-2-phenylthiazolo[3,2-b]triazol-5(6H)-ylidene)-1-propyl-1,3-dihydro-2H-indol-2-one is a complex organic molecule featuring a thiazolo[3,2-b]triazole core and an indole moiety. This unique structural arrangement contributes to its potential biological activities and makes it a significant subject for research in medicinal chemistry.

Synthesis and Chemical Reactivity

The synthesis of (3Z)-3-(6-oxo-2-phenylthiazolo[3,2-b]triazol-5(6H)-ylidene)-1-propyl-1,3-dihydro-2H-indol-2-one involves several steps, each requiring optimization for high yields and purity. The compound's functional groups allow for various organic reactions, which are crucial for modifying its structure to enhance biological activity or synthesize analogs for comparative studies.

Biological Activities and Potential Applications

Preliminary studies suggest that compounds with similar structures exhibit a range of biological activities, including antimicrobial and anticancer properties. Computational models predict interactions with specific biological pathways, potentially influencing therapeutic outcomes. The compound's unique structure makes it a candidate for further research in medicinal chemistry.

Compound Name	Structural Features	Biological Activity
(3Z)-1-Ethyl-3-(6-Oxo-2-phenylthiazolo[3,2-b]triazol-5(6H)-ylidene)-1,3-dihydro-2H-indol-2-one	Similar thiazolo-triazole core	Antimicrobial
(5Z)-5-(1-Ethyl-2-oxoindol-3-ylidene)-2-phenyl-thiazolo[3,2-b]triazol-6-one	Contains indole and thiazole	Anticancer
Ethyl 4-{5-[Z-(6-Oxo-2-phenylthiazolo[3,2-b]triazol)]methyl}furan	Fused furan ring	Anti-inflammatory

Analytical Techniques and Characterization

Analytical techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and mass spectrometry are employed to characterize this compound further. These methods provide detailed information about its chemical structure and properties.